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Disclaimer
The following application notes and protocols are intended for research and drug development

purposes only. Tenonitrozole is an antiprotozoal agent, and its use in food-producing animals

may be subject to regulatory restrictions in various jurisdictions. All experimental procedures

involving animals must be conducted in accordance with institutional and national guidelines for

animal welfare.

Introduction
Tenonitrozole is a nitroimidazole-based antiprotozoal agent.[1][2] Like other compounds in its

class, it is believed to act as a prodrug that, once ingested by a protozoan, is reduced to form

reactive nitro radical anions.[1] These radicals are highly reactive and cause extensive damage

to the protozoal DNA, leading to strand breakage and cell death.[1] This mechanism of action

makes it a potential candidate for the treatment of protozoal diseases in poultry, such as

histomoniasis (blackhead disease), which is caused by Histomonas meleagridis.[3][4]

The administration of therapeutic agents via drinking water is a common and effective method

for flock-wide treatment in commercial poultry operations.[5] However, the efficacy and safety

of this method are highly dependent on the physicochemical properties of the drug, including its

water solubility and stability, as well as its pharmacokinetic and pharmacodynamic profiles in

the target species.
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This document provides an overview of the available data on tenonitrozole and outlines

generalized protocols for its evaluation and administration in poultry drinking water. It is

important to note that publicly available data specifically on the use of tenonitrozole in poultry

is limited. Therefore, some of the following protocols are based on general principles of

veterinary drug development and data from related nitroimidazole compounds.

Physicochemical Properties of Tenonitrozole
A key consideration for the administration of any drug in drinking water is its solubility and

stability in an aqueous solution.

Table 1: Physicochemical Properties of Tenonitrozole

Property Value Reference

Molecular Formula C₈H₅N₃O₃S₂ [6]

Molecular Weight 255.27 g/mol [2]

Melting Point 255.5 °C [6]

Water Solubility 37.2 µg/mL [6]

Appearance Data not available

pKa Data not available

LogP 2.96 [6]

The low water solubility of tenonitrozole (37.2 µg/mL) presents a significant challenge for its

administration in drinking water and may necessitate the use of solubilizing agents or the

development of a specialized formulation.[6]

Proposed Mechanism of Action and Signaling
Pathway
Tenonitrozole, as a nitroimidazole, exerts its antiprotozoal effect through a multi-step process

within the target protozoan cell. The drug is selectively toxic to anaerobic or microaerophilic
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organisms because it requires enzymatic reduction to become active, a process that occurs

efficiently in these organisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1682745?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tenonitrozole
https://en.wikipedia.org/wiki/Tenonitrozole
https://eng.vjas.vn/index.php/vjas/article/view/142
https://www.msdvetmanual.com/poultry/histomoniasis/histomoniasis-in-poultry
https://pmc.ncbi.nlm.nih.gov/articles/PMC9120919/
https://www.echemi.com/products/pid_Seven29864-tenonitrozole.html
https://www.benchchem.com/product/b1682745#tenonitrozole-administration-in-poultry-drinking-water
https://www.benchchem.com/product/b1682745#tenonitrozole-administration-in-poultry-drinking-water
https://www.benchchem.com/product/b1682745#tenonitrozole-administration-in-poultry-drinking-water
https://www.benchchem.com/product/b1682745#tenonitrozole-administration-in-poultry-drinking-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

